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Compound of Interest

Compound Name:
(4-Methoxy-benzyl)-trimethyl-

silane

CAS No.: 17988-20-4

Cat. No.: B103389

Get Quote

Part 1: Executive Safety Summary
Do not treat (4-Methoxy-benzyl)-trimethyl-silane (PMB-TMS) as standard organic waste.[1]

While this compound shares flammability characteristics with common solvents, its silicon

content presents a specific infrastructure hazard.[1] Improper disposal in standard high-BTU

incinerator streams can cause refractory failure in thermal oxidizers due to silica (

) ash formation.

Immediate Hazard Profile
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Property Specification Operational Implication

Chemical Structure
Lipophilic, acid-sensitive

nucleophile.[1]

Flammability
High (Est.[1][2] FP

)*

Treat as Class 3 Flammable

Liquid.[1] Ground all vessels.

Reactivity Acid-Labile

Do not mix with strong

oxidizers or mineral acids in

waste drums.[1] Generates

heat/gas upon

protodesilylation.[1]

Infrastructure Risk
Silicon Content (

)

High Risk: Forms abrasive

silica ash upon combustion.[1]

*Note: Based on structural analog Benzyltrimethylsilane (CAS 770-09-2).[1]

Part 2: The "Silicon Ash" Protocol (The Why)
Most researchers default to throwing organic liquids into the "Non-Halogenated Waste" carboy.

For PMB-TMS, this is operationally risky.[1]

The Mechanism of Failure: When organosilanes are incinerated at standard facility

temperatures (

), the carbon backbone oxidizes to

, but the silicon oxidizes to silicon dioxide (

).[1]

[1]

This results in micro-crystalline silica ash.[1] This ash coats the interior of the incinerator and

heat-exchange surfaces (fouling), or worse, reacts with the refractory brick lining, lowering its

melting point and causing structural collapse [1].[1]
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Corrective Action: You must label waste containers containing

PMB-TMS with the tag: "CONTAINS ORGANOSILICON." This alerts waste handlers to blend
the fuel stream, preventing furnace damage.[1]

Part 3: Pre-Disposal Stabilization (The How)
Before disposal, you must ensure the reagent is not in a reactive state.[1] PMB-TMS is often

used in Lewis-acid mediated reactions (e.g., Sakurai-type allylation).[1]

Scenario A: Pure/Unused Reagent
Do not quench. Pure PMB-TMS is stable in water.[1]

Transfer directly to a dedicated Non-Halogenated Organic waste container.[1]

Labeling: Apply "Flammable" and "Organosilicon" tags.

Scenario B: Reaction Mixtures (Quenching Protocol)
If PMB-TMS is mixed with Lewis acids (

,

, etc.) or strong electrophiles, it must be quenched to prevent delayed exotherms in the waste
drum.[1]

Step-by-Step Quench Procedure:

Cooling: Cool the reaction vessel to

.

Proton Source: Slowly add Methanol (MeOH).[1] This solvates the mixture and consumes

residual Lewis acids.

Hydrolysis: Add saturated aqueous Sodium Bicarbonate (

) until gas evolution ceases.

Why? This neutralizes acid byproducts that could cleave the C-Si bond uncontrolledly.
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Phase Separation:

Extract organics with Ethyl Acetate or Hexanes.[1]

Aqueous Layer: Check pH (aim for 6-8).[1] Dispose via aqueous waste stream.[1]

Organic Layer (Contains Silane): Dry over

, filter, and move to Non-Halogenated Waste.[1]

Part 4: Waste Stream Logic Flow
The following diagram illustrates the decision matrix for segregating PMB-TMS waste.
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Waste Generation:
(4-Methoxy-benzyl)-trimethyl-silane

Chemical State?

Pure Reagent
(Expired/Excess)

Unused

Reaction Mixture
(w/ Acids/Electrophiles)

In Process

Contains Halogenated
Solvents? (DCM, CHCl3)

Step 1: Quench
(MeOH + NaHCO3)

Step 2: Phase Separation

Aqueous Phase
(Neutralized Salts)

Water Layer

Organic Phase
(Silane Residues)

Organic Layer

Bin A: Halogenated Organic
TAG: 'Contains Silicon'

Yes

Bin B: Non-Halogenated Organic
TAG: 'Contains Silicon'

No (Preferred)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating organosilane waste to ensure compatibility with

incineration facilities.

Part 5: Physicochemical & Disposal Data Table
Use the following data to populate your facility's Hazardous Waste Manifest.

Parameter Value / Protocol Notes for EHS

CAS Number 18143-30-1
Verify against specific vendor

SDS.

Waste Code (RCRA) D001 (Ignitable)
Primary hazard classification.

[1]

Compatibility Group Organic Solvents
Segregate from Oxidizers

(Group A) and Acids.[1]

Incineration Note High Silicon Content
Flag for blending to prevent

ash fouling.[1]

Spill Cleanup Absorb with Vermiculite

Do not use clay-based

absorbents if acid is present.

[1]

PPE Requirement Nitrile Gloves + Safety Glasses
Standard organic solvent

protection.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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